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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Difluoroethylene, designated as HFO-1132, exists as two geometric isomers: cis-1,2-
difluoroethylene (HFO-1132(Z)) and trans-1,2-difluoroethylene (HFO-1132(E)). As members

of the hydrofluoroolefin (HFO) class of refrigerants, they have garnered significant interest due

to their favorable environmental properties, specifically zero Ozone Depletion Potential (ODP)

and very low Global Warming Potential (GWP). These characteristics position them as potential

long-term, sustainable alternatives to hydrofluorocarbons (HFCs) which are being phased out

under international agreements such as the Kigali Amendment to the Montreal Protocol.

These application notes provide a summary of the known properties of HFO-1132 isomers and

detailed protocols for their evaluation as refrigerants. While the primary application of HFO-

1132 isomers appears to be as components in refrigerant blends, the following information is

crucial for researchers investigating their potential as pure refrigerants or for the development

of new refrigerant mixtures.

Physicochemical and Environmental Properties
The fundamental physicochemical and environmental properties of the cis- and trans- isomers

of 1,2-difluoroethylene are summarized in the table below. A notable difference between the

two isomers is their boiling points, which has significant implications for their application in

different types of refrigeration systems.
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Property
cis-1,2-Difluoroethylene
(HFO-1132(Z))

trans-1,2-Difluoroethylene
(HFO-1132(E))

Molecular Formula C₂H₂F₂ C₂H₂F₂

Molecular Weight ( g/mol ) 64.03 64.03

Boiling Point (°C) -26.0 -53.1

Ozone Depletion Potential

(ODP)
~0 ~0

Global Warming Potential

(GWP, 100-year)
~1 <1

ASHRAE Safety Classification
Not explicitly assigned;

expected to be flammable

B2 (Lower toxicity, higher

flammability)

Refrigerant Performance Data
A comprehensive review of publicly available literature indicates a notable lack of experimental

data on the refrigeration performance of pure cis- and trans-1,2-difluoroethylene. Key

performance indicators such as the Coefficient of Performance (COP) and refrigerating

capacity have not been extensively reported for the pure isomers in standard vapor-

compression refrigeration cycles.

Current research and patent literature primarily focus on the application of HFO-1132 isomers

as components in refrigerant blends to enhance the performance and reduce the GWP of

existing refrigerants. Theoretical and laboratory-validated performance properties have been

presented for specific binary blends, for example, with R-1234yf for heat pump applications.

Researchers are encouraged to perform experimental evaluations to determine the COP and

refrigerating capacity of pure HFO-1132 isomers under various operating conditions (i.e.,

varying evaporator and condenser temperatures) to fully assess their potential as standalone

refrigerants.
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The following protocols outline the methodologies for evaluating the performance and safety of

1,2-difluoroethylene isomers as refrigerants. These protocols are based on established

industry standards, primarily from the American Society of Heating, Refrigerating and Air-

Conditioning Engineers (ASHRAE).

Logical Workflow for Refrigerant Evaluation
The overall process for evaluating a new refrigerant is depicted in the following workflow

diagram.

Workflow for Refrigerant Evaluation

Refrigerant Procurement and Purity Analysis

Thermophysical Property Measurement
(Vapor Pressure, Density, etc.) Vapor-Compression Cycle Test Rig Setup

Performance Testing
(COP, Refrigerating Capacity)

Data Analysis and Comparison

Safety Testing
(Flammability, Toxicity) Materials Compatibility Testing

Final Report and Application Assessment

Click to download full resolution via product page

Caption: A logical workflow for the comprehensive evaluation of a new refrigerant.
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Protocol 1: Refrigerant Performance Evaluation in a
Vapor-Compression Cycle
Objective: To determine the Coefficient of Performance (COP) and refrigerating capacity of 1,2-
difluoroethylene isomers.

Apparatus:

A well-instrumented vapor-compression refrigeration test rig. Key components include:

A positive displacement compressor suitable for the expected operating pressures of the

test refrigerant.

A condenser (water-cooled or air-cooled) with a means to control the condensing

temperature and pressure.

An expansion valve (thermostatic or electronic).

An evaporator (water-cooled or air-cooled) with a means to apply a measurable heat load.

Temperature sensors (e.g., Class A RTDs or calibrated thermocouples) compliant with

ASHRAE Standard 41.1.[1]

Pressure transducers at the inlet and outlet of each major component.

A mass flow meter to measure the refrigerant flow rate.

A power meter to measure the electrical power consumption of the compressor.

Data acquisition system.

Methodology:

System Preparation:

Evacuate the refrigeration system to a deep vacuum (<100 microns) to remove air and

moisture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b154328?utm_src=pdf-body
https://www.benchchem.com/product/b154328?utm_src=pdf-body
https://webstore.ansi.org/standards/ashrae/ansiashrae412020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charge the system with the pure 1,2-difluoroethylene isomer being tested. The charge

amount should be optimized for the specific system.

Test Conditions:

Set the desired evaporating and condensing temperatures. A range of conditions should

be tested to simulate various applications (e.g., Evaporating temperatures from -10°C to

10°C and condensing temperatures from 30°C to 50°C).

Data Acquisition:

Allow the system to reach steady-state operation for each set of test conditions.

Record the following parameters at regular intervals:

Temperatures at the inlet and outlet of the compressor, condenser, expansion valve,

and evaporator.

Pressures at the inlet and outlet of the compressor, condenser, and evaporator.

Refrigerant mass flow rate.

Compressor power consumption.

Heat input to the evaporator and heat rejection from the condenser.

Calculations:

Refrigerating Capacity (Q̇_evap): Calculated from the energy balance on the evaporator.

Compressor Work (Ẇ_comp): Measured by the power meter.

Coefficient of Performance (COP): Calculated as the ratio of the refrigerating capacity to

the compressor work (COP = Q̇_evap / Ẇ_comp).

Reference: Methodologies should be in general accordance with ASHRAE Standard 23.1-

2022: Methods of Test for Performance of Positive Displacement Refrigerant Compressors and

Condensing Units.[2]
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Protocol 2: Flammability Testing
Objective: To determine the flammability characteristics of 1,2-difluoroethylene isomers,

including the lower and upper flammability limits (LFL and UFL).

Apparatus:

A closed test vessel equipped with an ignition source (e.g., a spark gap).

A system for preparing and introducing precise mixtures of the refrigerant and air (or a

specified oxidizer).

Pressure and temperature monitoring equipment.

Methodology:

Mixture Preparation:

Prepare various concentrations of the refrigerant in air by volume within the test vessel.

Ignition Test:

Introduce the ignition source and observe for flame propagation.

Limit Determination:

The LFL is the lowest concentration of the refrigerant in the air that supports flame

propagation.

The UFL is the highest concentration of the refrigerant in the air that supports flame

propagation.

Tests should be conducted at specified temperatures and pressures as per the standard.

Reference: Flammability testing should be conducted in accordance with ANSI/ASHRAE

Standard 34-2019: Designation and Safety Classification of Refrigerants.[3][4]

Protocol 3: Toxicity Assessment
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Objective: To determine the toxicity profile of 1,2-difluoroethylene isomers.

Methodology:

Acute Toxicity:

Typically determined through inhalation studies in animal models (e.g., rats) to establish

the Lethal Concentration, 50% (LC50) value.

Cardiac Sensitization:

Evaluated in a canine model to determine the No-Observed-Adverse-Effect Level

(NOAEL) and the Lowest-Observed-Adverse-Effect Level (LOAEL) for cardiac

sensitization to epinephrine.

Reference: Toxicity testing and the subsequent safety classification are governed by the

requirements outlined in ANSI/ASHRAE Standard 34-2019.[3][4]

Safety Considerations
Flammability: As indicated by the B2 safety classification for HFO-1132(E), 1,2-
difluoroethylene isomers are flammable.[5][6] All experimental work should be conducted in

well-ventilated areas, away from ignition sources. Appropriate fire suppression equipment

should be readily available.

Toxicity: While classified as having lower toxicity, inhalation of high concentrations of any

refrigerant can lead to asphyxiation and potential cardiac effects. Proper personal protective

equipment (PPE), including safety glasses and gloves, should be worn.

Pressure: 1,2-difluoroethylene is a liquefied gas and will be under pressure in cylinders and

refrigeration systems. All equipment used must be rated for the pressures expected during

operation.

Conclusion
The isomers of 1,2-difluoroethylene (HFO-1132) present an interesting avenue for research in

the development of next-generation refrigerants due to their excellent environmental properties.

However, there is a clear need for comprehensive experimental studies to determine their
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performance characteristics as pure refrigerants. The protocols outlined above provide a

framework for researchers to conduct these vital evaluations in a standardized and

reproducible manner. The results of such studies will be instrumental in defining the future role

of HFO-1132 isomers in the refrigeration and air-conditioning industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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